4-chloro-3-methyl-1-phenyl-N-(1-phenylethyl)-1H-pyrazolo[3,4-b]pyridine-5-carboxamide

• IUPAC Name: 4-chloro-3-methyl-1-phenyl-N-(1-phenylethyl)pyrazolo[3,4-b]pyridine-5-carboxamide
• InChI: InChI=1S/C22H19ClN4O/c1-14(16-9-5-3-6-10-16)25-22(28)18-13-24-21-19(20(18)23)15(2)26-27(21)17-11-7-4-8-12-17/h3-14H,1-2H3,(H,25,28)
• InChI Key: YNRPUBCQKBKHJA-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C2=NC=C(C(=C12)Cl)C(=O)NC(C)C3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C22H19ClN4O
• Molecular Weight: 390.9 g/mol

Description

4-chloro-3-methyl-1-phenyl-N-(1-phenylethyl)-1H-pyrazolo[3,4-b]pyridine-5-carboxamide is a useful research compound. Its molecular formula is C22H19ClN4O and its molecular weight is 390.87. The purity is usually 95%.
BenchChem offers high-quality 4-chloro-3-methyl-1-phenyl-N-(1-phenylethyl)-1H-pyrazolo[3,4-b]pyridine-5-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-chloro-3-methyl-1-phenyl-N-(1-phenylethyl)-1H-pyrazolo[3,4-b]pyridine-5-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Evaluation

Researchers have synthesized a series of compounds, including pyrazolopyrimidines, with variations in their chemical structures to evaluate their biological activities. These compounds have been studied for their anticancer and anti-inflammatory potential, demonstrating significant activity in various assays. For instance, a novel series of pyrazolopyrimidines exhibited cytotoxic effects against cancer cell lines and inhibited the 5-lipoxygenase enzyme, a key player in inflammation and cancer (Rahmouni et al., 2016).

Antioxidant, Antitumor, and Antimicrobial Activities

Another study focused on the microwave-assisted synthesis of pyrazolopyridines, revealing their antioxidant, antitumor, and antimicrobial activities. Compounds synthesized in this research showed high activity against liver and breast cancer cell lines and displayed antimicrobial effects against a range of bacteria, underscoring their potential as multifunctional therapeutic agents (El‐Borai et al., 2013).

Novel Pyrazolothienopyrimidines and Imidazopyrazolothienopyrimidines

Innovative methods have been employed to synthesize new pyrazolothienopyrimidines and imidazopyrazolothienopyrimidines compounds, showcasing the versatility of pyrazolopyridine derivatives in generating compounds with potential biological activities. These compounds were fully characterized and represent a new class of substances for further biological evaluation (Zaki et al., 2015).